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Compound of Interest

Compound Name: SR9243

Cat. No.: B10762187

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

SR9243.

Frequently Asked Questions (FAQs)
Q1: What is SR9243 and what is its mechanism of action?

SR9243 is a potent and selective inverse agonist of the Liver X Receptor (LXR).[1][2] It

functions by inducing the interaction between LXR and corepressors, which in turn

downregulates the expression of LXR target genes.[1][3][4] This activity leads to the inhibition

of two key metabolic pathways often upregulated in cancer cells: the Warburg effect (aerobic

glycolysis) and lipogenesis (fatty acid synthesis).[5][6] By disrupting these pathways, SR9243
can selectively induce apoptosis in cancer cells while showing minimal toxicity to non-malignant

cells.[6]

Q2: What are the primary research applications of SR9243?

SR9243 is primarily utilized in cancer research due to its ability to target metabolic pathways

that are critical for tumor growth and survival.[6] It has demonstrated broad anti-tumor activity in

various cancer cell lines, including prostate, colorectal, and lung cancer.[1][7] Additionally,
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SR9243 is investigated for its potential in treating metabolic diseases such as nonalcoholic

steatohepatitis (NASH) by reducing hepatic steatosis and inflammation.[5][8]

Q3: What are the physical and chemical properties of SR9243?

The key properties of SR9243 are summarized in the table below.

Property Value

Molecular Formula C₃₁H₃₂BrNO₄S₂[1][5][7][9]

Molecular Weight 626.62 g/mol [1][5][7][9]

Appearance White to off-white solid[4]

Purity ≥98%[5]

CAS Number 1613028-81-1[1][5][7]

Troubleshooting Guide: SR9243 Dissolution
Issue: SR9243 is not dissolving properly in DMSO.

This is a common issue that can often be resolved with proper technique and materials. Below

are potential causes and step-by-step solutions.

Potential Cause 1: Suboptimal Solvent Quality
The quality of the Dimethyl Sulfoxide (DMSO) is critical for successfully dissolving SR9243.

Solution: Use fresh, anhydrous, research-grade DMSO. DMSO is hygroscopic and can

absorb moisture from the air, which significantly reduces the solubility of SR9243.[2][4] Avoid

using old DMSO that has been opened multiple times.

Potential Cause 2: Insufficient Sonication
SR9243 may require mechanical assistance to fully dissolve, especially at higher

concentrations.
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Solution: After adding DMSO to the SR9243 powder, use an ultrasonic bath to aid

dissolution.[1][3] Sonicate the solution for several minutes until all particulate matter is visibly

dissolved.

Potential Cause 3: Concentration Exceeds Solubility
Limit
While SR9243 has good solubility in DMSO, attempting to create a stock solution that is too

concentrated can lead to dissolution problems.

Solution: Adhere to the recommended solubility limits. SR9243 is readily soluble in DMSO at

concentrations up to 20 mM (approximately 12.53 mg/mL) or 20 mg/mL.[1][3][5] Some

suppliers indicate solubility greater than 25 mg/mL.[7] If a higher concentration is required, it

may be necessary to prepare a slightly larger volume of stock solution.

Experimental Protocols
Protocol 1: Preparation of a 20 mM SR9243 Stock
Solution in DMSO
This protocol outlines the steps for preparing a standard stock solution for in vitro experiments.

Materials:

SR9243 powder

Anhydrous, research-grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Ultrasonic water bath

Procedure:

Weighing: Accurately weigh the desired amount of SR9243 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 20 mM stock solution, you would
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need 12.53 mg of SR9243 (Molecular Weight: 626.62 g/mol ).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the tube

containing the SR9243 powder.

Vortexing: Briefly vortex the mixture to disperse the powder in the solvent.

Sonication: Place the tube in an ultrasonic water bath and sonicate for 5-10 minutes, or until

the solution is clear and free of visible particles.[1][3]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[4]

Solutions in DMSO may be stored at -20°C for up to 3 months.[7]

Solubility Data Summary

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 12.53 - 33 20 - 52.66

Use of fresh,

anhydrous DMSO is

critical.[2] Sonication

may be required.[1][3]

Aqueous Buffer Insoluble Insoluble

SR9243 should first

be dissolved in DMSO

and then diluted into

aqueous buffer.[7]

Ethanol Insoluble Insoluble

10% DMSO in 90%

Corn Oil
≥ 2.5 ≥ 3.99

Clear solution for in

vivo use.[3]

15% Cremophor EL in

85% Saline
10 15.96

Suspended solution

for in vivo use;

requires sonication.[3]
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Signaling Pathway of SR9243 Action

Nucleus

Cytoplasm

LXR

Corepressor

Recruits

LXR Response Element (LXRE)
on DNA

Binds to

Glycolytic & Lipogenic
Gene Expression

Inhibits Promotes

Warburg Effect
(Glycolysis)

Drives

Lipogenesis

Drives

SR9243

Enters Nucleus and
Binds to LXR

Apoptosis

Inhibition Leads to Inhibition Leads to

Click to download full resolution via product page

Caption: SR9243 acts as an LXR inverse agonist to inhibit gene expression.

Experimental Workflow for Dissolving SR9243
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Caption: Workflow for the proper dissolution of SR9243 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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